6-Phenylpyrimidine-4-thiol

• IUPAC Name: 6-phenyl-1H-pyrimidine-4-thione
• InChI: InChI=1S/C10H8N2S/c13-10-6-9(11-7-12-10)8-4-2-1-3-5-8/h1-7H,(H,11,12,13)
• InChI Key: SPLYFJBPBALION-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=S)N=CN2
• Molecular Formula: C10H8N2S
• Molecular Weight: 188.25 g/mol

Description

6-Phenylpyrimidine-4-thiol is a chemical compound that is part of a larger family of pyrimidine derivatives. It is available from suppliers for scientific research needs.

Scientific Research Applications

• Antimicrobial Agents : 6-Phenylpyrimidine-4-thiol derivatives have been synthesized and tested for their antimicrobial activity. Certain derivatives have shown effectiveness against pathogenic microorganisms, indicating potential as antimicrobial agents (El-kerdawy et al., 1990).

• Optical and Electronic Properties : These compounds have significant implications in the fields of medicine and nonlinear optics (NLO). Research has been conducted on their structural parameters, electronic properties, and NLO characteristics, suggesting their potential in optoelectronic applications (Hussain et al., 2020).

• Antioxidant Activities : Certain phenylpyrimidine derivatives exhibit significant antioxidant activity. This has been demonstrated through various assays and compared against standard antioxidants like ascorbic acid (Dudhe et al., 2013).

• Corrosion Inhibition : Thiopyrimidine derivatives, including those related to this compound, have been studied as corrosion inhibitors for mild steel in hydrochloric acid. Some of these compounds showed high efficiency, indicating their potential as protective agents in industrial settings (Singh et al., 2016).

• Cancer Research : Derivatives of this compound have been explored for their anticancer properties. Some compounds have shown inhibitory effects on cancer cell lines, suggesting their potential use in cancer treatment (Bo et al., 2018).

• Bioimaging : Some derivatives are used in bioimaging applications. For instance, one study reported the synthesis of a derivative for conjugation with fluorescent nanocrystals, demonstrating its use in biological assays and imaging (Tomlinson et al., 2002).

• Spectrophotometric Detection : The compound has been utilized in developing colorimetric methods for detecting certain drugs. This involves its interaction with gold nanoparticles, demonstrating its potential in analytical chemistry (Hormozi-Nezhad & Ghayyem, 2014).

Future Directions

While specific future directions for 6-Phenylpyrimidine-4-thiol are not mentioned in the search results, there is ongoing research into the synthesis, anti-inflammatory effects, and structure–activity relationships (SARs) of pyrimidine derivatives. This research could potentially lead to the development of new pyrimidines as anti-inflammatory agents.